1-Aminoisoquinoline-6-carbonitrile

• IUPAC Name: 1-aminoisoquinoline-6-carbonitrile
• InChI: InChI=1S/C10H7N3/c11-6-7-1-2-9-8(5-7)3-4-13-10(9)12/h1-5H,(H2,12,13)
• InChI Key: XTRZAMHRBLYOLB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CN=C2N)C=C1C#N
• Molecular Formula: C10H7N3
• Molecular Weight: 169.18 g/mol

Description

1-Aminoisoquinoline-6-carbonitrile is an organic compound with the molecular formula C10H7N3. It is a solid substance and is used in various scientific studies.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H7N3/c11-6-7-1-2-9-8(5-7)3-4-13-10(9)12/h1-5H, (H2,12,13). This indicates that the molecule consists of 10 carbon atoms, 7 hydrogen atoms, and 3 nitrogen atoms. The molecular weight of the compound is 169.19.

Physical And Chemical Properties Analysis

This compound is a solid substance. It has a molecular weight of 169.18 and should be stored at 2-8°C, protected from light.

Scientific Research Applications

1-Aminoisoquinoline-6-carbonitrile is widely used in scientific research as a reagent in the synthesis of a variety of organic compounds, as a dye or indicator, and as a drug target. This compound is also used in the study of biochemical and physiological processes in the body. This compound is used in the synthesis of compounds such as amino acids, peptides, and nucleic acids. This compound is also used as a dye or indicator in a variety of chemical and biochemical assays. In addition, this compound is used as a drug target in the study of drug metabolism, drug transport, and drug-target interactions.

Mechanism of Action

Target of Action

Isoquinoline derivatives, which are structurally related to this compound, are known to have widespread occurrence in nature and are integrated into versatile chemical structures with pharmaceutical value .

Mode of Action

It’s known that isoquinoline was replaced with 1-aminophthalazine to enhance c1s inhibitory activity while exhibiting good selectivity against other serine proteases . This suggests that the compound may interact with its targets through inhibition, leading to changes in their function .

Biochemical Pathways

Related compounds such as quinoxalines and quinolin-8-amines are known to be involved in various biological processes

Result of Action

Related compounds have been found to exhibit a range of biological activities, suggesting that this compound may also have significant effects at the molecular and cellular level .

Action Environment

It’s known that the compound can be shipped at room temperature, suggesting that it may be stable under a range of environmental conditions .

Advantages and Limitations for Lab Experiments

1-Aminoisoquinoline-6-carbonitrile has several advantages for lab experiments. This compound is relatively inexpensive, easy to synthesize, and relatively stable. In addition, this compound is non-toxic, non-irritating, and non-allergenic. This compound also has a low melting point, making it easy to dissolve in a variety of solvents.
However, this compound has several limitations for lab experiments. This compound is not soluble in water, making it difficult to use in aqueous solutions. In addition, this compound is not very soluble in organic solvents, making it difficult to use in organic solvents. This compound is also not very stable in the presence of light, making it difficult to store for long periods of time.

Future Directions

1-Aminoisoquinoline-6-carbonitrile has several potential future directions. This compound could be used to study the effects of drug metabolism and drug-target interactions in vivo. This compound could also be used to study the effects of drug transport in vivo. In addition, this compound could be used to study the effects of gene expression in drug metabolism and drug-target interactions. This compound could also be used to study the effects of environmental pollutants on drug metabolism and drug-target interactions. Finally, this compound could be used to develop inhibitors of CYP2B6 for therapeutic use.

Synthesis Methods

1-Aminoisoquinoline-6-carbonitrile can be synthesized by a variety of methods, including the reaction of isocyanoacetaldehyde with pyridine, the reaction of isocyanoacetaldehyde with thiourea, the reaction of isocyanoacetaldehyde with hydrazine, and the reaction of isocyanoacetaldehyde with hydrazine hydrate. This compound can also be synthesized from the reaction of isocyanoacetaldehyde with an amine, such as aniline, or from the reaction of isocyanoacetaldehyde with a sodium salt of an amine, such as sodium p-toluenesulfonamide.